Cas no 1882434-31-2 (6-chloro-2-methyl-N-propylpyridine-3-sulfonamide)

6-Chloro-2-methyl-N-propylpyridine-3-sulfonamide is a sulfonamide derivative with a pyridine core, characterized by its chloro and methyl substituents at the 6- and 2-positions, respectively, and a propyl sulfonamide group at the 3-position. This compound is of interest in medicinal and agrochemical research due to its potential as a versatile intermediate or active moiety. Its structural features, including the electron-withdrawing sulfonamide group and the chloro substituent, may enhance reactivity in synthetic applications or biological activity. The compound's stability and solubility profile make it suitable for further derivatization or formulation studies. Its precise applications depend on specific functional modifications and target interactions.
6-chloro-2-methyl-N-propylpyridine-3-sulfonamide structure
1882434-31-2 structure
Product Name:6-chloro-2-methyl-N-propylpyridine-3-sulfonamide
CAS No:1882434-31-2
MF:C9H13ClN2O2S
MW:248.729719877243
CID:6159563
PubChem ID:165523402
Update Time:2025-06-07

6-chloro-2-methyl-N-propylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 6-chloro-2-methyl-N-propylpyridine-3-sulfonamide
    • 1882434-31-2
    • EN300-1453352
    • Inchi: 1S/C9H13ClN2O2S/c1-3-6-11-15(13,14)8-4-5-9(10)12-7(8)2/h4-5,11H,3,6H2,1-2H3
    • InChI Key: WUTGDOPYQUQJFX-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C(C)=N1)S(NCCC)(=O)=O

Computed Properties

  • Exact Mass: 248.0386265g/mol
  • Monoisotopic Mass: 248.0386265g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 67.4Ų

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6-chloro-2-methyl-N-propylpyridine-3-sulfonamide Related Literature

Additional information on 6-chloro-2-methyl-N-propylpyridine-3-sulfonamide

Introduction to 6-Chloro-2-Methyl-N-Propylpyridine-3-Sulfonamide (CAS No. 1882434-31-2)

6-Chloro-2-methyl-N-propylpyridine-3-sulfonamide (CAS No. 1882434-31-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides, which are widely studied for their diverse biological activities, including antimicrobial, anti-inflammatory, and antitumor properties.

The chemical structure of 6-chloro-2-methyl-N-propylpyridine-3-sulfonamide is characterized by a pyridine ring substituted with a chloro group at the 6-position, a methyl group at the 2-position, and a propylsulfonamide group at the 3-position. The unique combination of these functional groups imparts distinct chemical and biological properties to the molecule, making it a promising candidate for further research and development.

Recent studies have focused on the pharmacological properties of 6-chloro-2-methyl-N-propylpyridine-3-sulfonamide. One notable area of research is its potential as an antimicrobial agent. Sulfonamides are known for their ability to inhibit bacterial dihydropteroate synthase, an enzyme essential for folic acid synthesis in bacteria. This inhibition disrupts bacterial growth and replication, making sulfonamides effective against a wide range of pathogens.

In addition to its antimicrobial activity, 6-chloro-2-methyl-N-propylpyridine-3-sulfonamide has shown promise in anti-inflammatory studies. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. The anti-inflammatory properties of this compound may offer new therapeutic options for managing these conditions.

Cancer research has also explored the potential of 6-chloro-2-methyl-N-propylpyridine-3-sulfonamide. Sulfonamides have been investigated for their ability to inhibit angiogenesis, the process by which new blood vessels form from pre-existing ones. Angiogenesis is a critical step in tumor growth and metastasis, and compounds that can inhibit this process may have significant anticancer effects.

The synthesis of 6-chloro-2-methyl-N-propylpyridine-3-sulfonamide involves several steps, including the formation of the pyridine ring, introduction of the chloro and methyl groups, and attachment of the propylsulfonamide group. Advanced synthetic methods and techniques have been developed to optimize the yield and purity of this compound, ensuring its suitability for pharmaceutical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-chloro-2-methyl-N-propylpyridine-3-sulfonamide. Preliminary results have shown promising outcomes in both in vitro and in vivo models. However, further research is needed to fully understand its mechanisms of action and potential side effects.

In conclusion, 6-chloro-2-methyl-N-propylpyridine-3-sulfonamide (CAS No. 1882434-31-2) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an exciting subject for ongoing research and development in medicinal chemistry. As more studies are conducted, it is likely that this compound will play an increasingly important role in the treatment of infectious diseases, inflammatory conditions, and cancer.

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